Improved complexation between dibenzo-24-crown-8 derivatives and dibenzylammonium salts by ion-pair recognition†

New Journal of Chemistry Pub Date: 2008-09-29 DOI: 10.1039/B813175A

Abstract

The introduction of a urea-based anion binding site onto dibenzo-24-crown-8 can enhance the complexation between dibenzo-24-crown-8 derivatives and dibenzylammonium cation by ion-pair recognition.

Graphical abstract: Improved complexation between dibenzo-24-crown-8 derivatives and dibenzylammonium salts by ion-pair recognition
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